BENGHE Foundational & Exploratory

Check Availability & Pricing

cycloheptanol chemical and physical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cycloheptanol

Cat. No.: B1583049

An In-depth Technical Guide to the Chemical and Physical Properties of Cycloheptanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of cycloheptanol. The information is curated for professionals in research and
development who require precise data for experimental design, synthesis, and drug
development applications. This document summarizes key quantitative data in structured
tables, details relevant experimental protocols, and visualizes logical workflows and chemical
pathways.

Core Properties of Cycloheptanol

Cycloheptanol (CAS No: 502-41-0) is a cyclic alcohol with a seven-membered carbon ring.[1]
It presents as a colorless liquid at room temperature with a mild, pleasant odor.[1][2] As a
secondary alcohol, the hydroxyl group is attached to a carbon atom that is bonded to two other
carbon atoms, which dictates its characteristic reactivity.[1]

Physical Properties

The physical characteristics of cycloheptanol are essential for its handling, purification, and
use as a solvent or reactant. Key properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C7H140 [1103114]

Molecular Weight 114.19 g/mol [311415][6]
Colorless to light yellow clear

Appearance o [1112][5]
liquid

Melting Point 2°C [31[7]

N ) 185 °C at 760 mmHg 79-82 °C

Boiling Point [7118] [3]

at 12 Torr
_ 0.9532 g/cm3 at 20 °C 0.948
Density [3] [8]

g/mL at 25 °C

Refractive Index (n2°/D)

1.475-1.479

[7](8]

Solubility

Slightly soluble in water (5.18
g/L at 25 °C, est.) Soluble in

ethanol, ether

[1](7]

Vapor Pressure

0.2 mmHg at 25 °C (est.)

[7]

Flash Point

71.11 °C (160 °F)

[7]

logP (Octanol/Water)

1.900 (est.)

[7]

Spectroscopic Data

Spectroscopic data is critical for the structural elucidation and purity assessment of

cycloheptanol.
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Spectrum Type

Key Features | Notes

Source(s)

1H NMR

Spectra available for review.
The proton attached to the
hydroxyl-bearing carbon and
the hydroxyl proton itself will
show characteristic shifts.

[4119]

13C NMR

Spectra available for review.
The carbon atom bonded to
the hydroxyl group will exhibit

a characteristic downfield shift.

[4110]

Infrared (IR)

A strong, broad absorption
band is expected in the region
of 3200-3600 cm~1
corresponding to the O-H
stretching of the alcohol group.
A strong band around 2850-
3000 cm~1 corresponds to C-H

stretching.

[4111]

Mass Spec (MS)

The mass spectrum shows
characteristic fragmentation

patterns for a cyclic alcohol.

[4112]

Raman

Spectra available for review.

[4]

Experimental Protocols

The following sections detail standardized methodologies for determining the key properties of

cycloheptanol.

Workflow for Property Determination

The logical flow for characterizing an unknown sample suspected to be cycloheptanol

involves a series of physical and chemical tests, followed by spectroscopic confirmation.
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Caption: Logical workflow for the identification and characterization of cycloheptanol.
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Determination of Physical Properties

1.

Boiling Point Determination via Simple Distillation:
Obijective: To purify the liquid and determine its boiling point at atmospheric pressure.

Apparatus: Round-bottom flask, heating mantle, distillation head with thermometer,
condenser, and receiving flask.

Procedure:

o Place approximately 20-30 mL of the cycloheptanol sample into the round-bottom flask
along with a few boiling stones.[13]

o Assemble the simple distillation apparatus. Ensure the thermometer bulb is positioned just
below the side arm of the distillation head to accurately measure the temperature of the
vapor.[13]

o Begin heating the flask gently. Record the temperature when the first drop of distillate is
collected in the receiving flask.[13]

o Continue distillation at a steady rate (1-2 drops per second) and record the temperature
range over which the majority of the liquid distills. This range is the boiling point. For pure
cycloheptanol, this should be stable around 185 °C at 760 mmHg.[7][8]

. Solubility Test:

Objective: To assess the solubility of cycloheptanol in polar (water) and non-polar solvents.
Procedure:

o Place 2.0 mL of deionized water into a small test tube.

o Add cycloheptanol dropwise, shaking the mixture after each drop.[14][15]

o Observe the miscibility. Cycloheptanol will show slight solubility.[1]
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o Repeat the procedure with organic solvents like ethanol or diethyl ether, where
cycloheptanol should be fully miscible.[1]

Analysis of Chemical Properties

1. Oxidation with Chromic Acid (Jones Reagent):

o Objective: To confirm that cycloheptanol is a primary or secondary alcohol. Tertiary alcohols
do not react.

e Apparatus: Small test tube.
e Procedure:
o In a test tube, dissolve 2-3 drops of cycloheptanol in 1 mL of acetone.[15][16]
o Add 1-2 drops of the Jones reagent (a solution of chromium trioxide in sulfuric acid).

o A positive test for a secondary alcohol like cycloheptanol is a rapid color change from the
orange of Cré* to a green or blue-green color of Cr3* within a few seconds.[15][16]

2. Esterification:
» Objective: To demonstrate the formation of an ester, a characteristic reaction of alcohols.
e Procedure:
o In a test tube, mix 5-6 drops of cycloheptanol with 5-6 drops of glacial acetic acid.[15]
o Carefully add 1 drop of concentrated sulfuric acid as a catalyst.
o Gently warm the mixture in a hot water bath for approximately 5 minutes.[15]
o Cool the tube and then carefully pour the contents into a beaker containing cold water.

o Apleasant, fruity odor of the resulting ester (cycloheptyl acetate) indicates a positive
reaction.[14]
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Chemical Reactivity Pathways

As a secondary alcohol, cycloheptanol undergoes several key reactions, primarily involving
the hydroxyl group. The diagram below illustrates two fundamental transformations: oxidation
to a ketone and esterification with a carboxylic acid.

Cycloheptanol
Oxidaticy ?erification

CrOs / H2S0Oa R-COOH (Carboxylic Acid)
(Jones Reagent) + H* Catalyst

Oxidizes to Reacts to form

Cycloheptanone Cycloheptyl Ester

Click to download full resolution via product page

Caption: Key chemical reaction pathways for cycloheptanol.

Safety and Handling

Proper handling of cycloheptanol is essential to ensure laboratory safety. It is a combustible
liquid and can cause irritation.[2][5]
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Hazard Type

Precautionary Measures Source(s)

Flammability

Combustible liquid. Keep away
from heat, sparks, open
flames, and other ignition
sources.[2][4][5] Use in a well-

ventilated area.[5]

Health Hazards

May cause eye, skin, and
respiratory tract irritation.[2][5]
Ingestion may cause

gastrointestinal irritation.[5]

Personal Protective Equipment
(PPE)

Wear appropriate protective
eyeglasses or chemical safety
goggles, chemical-resistant
gloves, and protective clothing
to prevent skin exposure.[5]
[17][18] Use a respirator if

ventilation is inadequate.[5]

Storage

Store in a tightly closed
container in a cool, dry, well-
ventilated area away from
incompatible substances such
as strong oxidizing agents,
acid chlorides, and acid
anhydrides.[2][5]

First Aid

Eyes: Immediately flush with
plenty of water for at least 15
minutes.[5] Skin: Flush skin
with plenty of soap and water.
[5] Inhalation: Remove to fresh
air.[5] Ingestion: Do NOT
induce vomiting. Rinse mouth
and drink water. Seek medical
aid.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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